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Compound of Interest

Compound Name: Sodium bismuth tartrate

Cat. No.: B196111

For Researchers, Scientists, and Drug Development Professionals

Sodium Bismuth Tartrate, a coordination complex of bismuth, sodium, and tartaric acid, has a
rich history in medicinal chemistry, primarily recognized for its therapeutic applications in
gastrointestinal disorders. This technical guide provides an in-depth exploration of its chemical
properties, offering valuable data and experimental insights for researchers and professionals
in drug development. The compound is typically a white to off-white crystalline powder, with its
stability and solubility being notably influenced by pH and temperature.

Physicochemical Properties

A comprehensive summary of the key physicochemical properties of Sodium Bismuth
Tartrate is presented below, offering a clear comparison of its fundamental characteristics.
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Property

Value

Source(s)

Molecular Formula

C4H2BiNaOs

[1](21[3]

Molecular Weight Approximately 378.02 g/mol [1][2]
White to off-white crystalline

Appearance [4]
powder

Solubility Soluble in water [4]

Thermal Decomposition

Dehydration occurs at ~100°C;
Decomposition of the tartrate
ligand occurs between 240°C
and 280°C.

[1]

Bismuth Content

The bismuth content in
complex salts of bismuth and
alkali tartrate can vary widely,
from 35% to 75%. Commercial
preparations often contain 70-
74% bismuth. A typical
specification for
pharmaceutical grade is 35.0-
42.0%.

[5]

Experimental Protocols

Detailed experimental protocols are crucial for the replication and advancement of scientific

research. Below are methodologies for key experiments related to the synthesis and analysis

of Sodium Bismuth Tartrate, based on established practices.

Synthesis of Sodium Bismuth Tartrate (Conventional
Precipitation Method)

This protocol outlines a common method for synthesizing Sodium Bismuth Tartrate.[1] The

process is critically dependent on pH and temperature control to ensure the formation of the

desired product.
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Materials:

Bismuth Subnitrate

Nitric Acid

Tartaric Acid

Sodium Hydroxide or Sodium Bicarbonate

Distilled Water

Procedure:

Dissolve bismuth subnitrate in nitric acid.

e In a separate container, prepare a solution of tartaric acid.
o Slowly add the tartaric acid solution to the bismuth nitrate solution with constant stirring.

o Carefully add a base (sodium hydroxide or sodium bicarbonate) to the mixture to facilitate
the formation of the Sodium Bismuth Tartrate complex. The pH should be carefully
monitored and controlled. For instance, some methods specify maintaining a pH between 2.2
and 2.3 to ensure the stability of the colloidal solution.

e The resulting precipitate is collected through filtration.
e The precipitate is then washed thoroughly with distilled water to remove any impurities.
 Finally, the purified Sodium Bismuth Tartrate is dried under controlled conditions.

A historical method also describes treating bismuth oxide with a warm solution of tartaric acid,
followed by the addition of potassium tartrate and neutralization with sodium hydroxide.[1]

Determination of Bismuth Content by Complexometric
Titration
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This method provides a quantitative analysis of the bismuth content in a sample of Sodium
Bismuth Tartrate.[6][7]

Materials:

e Sodium Bismuth Tartrate sample

 Nitric Acid (concentrated)

e Deionized Water

o EDTA (Ethylenediaminetetraacetic acid) solution of known concentration

e Xylenol Orange indicator

» Buffer solution (to maintain pH 1-2)

Procedure:

Accurately weigh a sample of Sodium Bismuth Tartrate.

e Dissolve the sample in concentrated nitric acid.

e Heat the solution gently to ensure complete dissolution.

o Dilute the solution with deionized water.

o Adjust the pH of the solution to a range of 1-2 using a suitable buffer.

e Add a few drops of Xylenol Orange indicator.

o Titrate the solution with a standardized EDTA solution.

e The endpoint is indicated by a sharp color change.

e The concentration of bismuth in the sample can be calculated based on the volume and
concentration of the EDTA solution used.
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Structural Analysis by X-ray Diffraction (XRD)

Powder X-ray Diffraction (PXRD) is a powerful non-destructive technique used to analyze the
crystal structure and phase purity of Sodium Bismuth Tartrate.[1]

Procedure:

A finely powdered sample of Sodium Bismuth Tartrate is prepared.

e The sample is mounted on a sample holder.

e The sample is irradiated with a monochromatic X-ray beam.

e The intensity of the diffracted X-rays is measured as a function of the diffraction angle (26).

e The resulting diffraction pattern, a plot of intensity versus 26, is unique to the crystalline
structure of the compound.

e This pattern can be compared to standard diffraction databases to confirm the identity and
purity of the Sodium Bismuth Tartrate. The technique can also be used to monitor phase
transformations that may occur during thermal decomposition.[1]

Mechanism of Action and Logical Workflows

Sodium Bismuth Tartrate is particularly effective against Helicobacter pylori, the primary
bacterium associated with peptic ulcers. Its mechanism of action is multifaceted, targeting the
bacterium through several pathways.[3][9][10][11]
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The synthesis of Sodium Bismuth Tartrate can be visualized as a clear experimental
workflow.
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The stability of Sodium Bismuth Tartrate is a critical factor in its formulation and storage,
being significantly influenced by both pH and temperature.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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